Cas no 555-43-1 (Tristearin)

Tristearin is a highly effective triacylglycerol ester composed of three stearic acid moieties, exhibiting superior crystallization properties and high melting points. Its unique characteristics make it suitable for applications requiring precise control over crystal structure and thermal stability, including pharmaceutical processing, lubricant formulations, and specialized surfactants.
Tristearin structure
Tristearin structure
Product name:Tristearin
CAS No:555-43-1
MF:C57H110O6
MW:891.479719638824
MDL:MFCD00036230
CID:38313
PubChem ID:24900252

Tristearin Chemical and Physical Properties

Names and Identifiers

    • Propane-1,2,3-triyl tristearate
    • 1,2,3-TRIOCTADECANOYLGLYCEROL
    • 1,2,3-TRIOCTADECANOYL-RAC-GLYCEROL
    • BATH WAX
    • GLYCEROL TRIOCTADECANOATE
    • GLYCEROL TRISTEARATE
    • GLYCERYL TRISTEARATE
    • STEARIN
    • TRIGLYCERYL STEARATE
    • TRIOCTADECANOIN
    • TRISTEARIN (C18:0)
    • 2,3-Bis(stearoyloxy)propyl stearate
    • Dynasan 118
    • glycowaxs932
    • hardenedoil
    • hydrogenatedoil
    • Kemester 5500
    • Kemester 6000
    • Kemester GMS (powd.)
    • Tristearin
    • Glycerin tristearate
    • 2,3-di(octadecanoyloxy)propyl octadecanoate
    • Tristearin(Technical)
    • COSMESTIC GRADE
    • GLYCEROL TRISTEARATE, FOOD &amp
    • 1,2,3-Propanetriyl trioctadecanoate
    • GTS
    • Hydrogenated tallow
    • Hardened tallow
    • 18:0
    • 三硬脂酸甘油酯
    • TG(18:0/18:0/18:0)
    • TRISTEARIN [HSDB]
    • 1,2,3-Propanetriol trioctadecanoate
    • MFCD00036230
    • Glyceryl tristearate (NF)
    • CHEBI:45956
    • GLYCERYL TRISTEARATE [FCC]
    • HY-127035
    • Tristearin, European Pharmacopoeia (EP) Reference Standard
    • TRISTEARIN [MI]
    • D10637
    • SCHEMBL9507
    • C57H110O6
    • UNII-P6OCJ2551R
    • LMGL03010002
    • EC 209-097-6
    • Octadecanoic acid, 1,2,3-propanetriyl ester
    • TRISTEARIN [II]
    • Glyceryl tristearate, technical
    • HSDB 5690
    • GLYCERYL TRISTEARATE [NF]
    • 68334-00-9
    • G0212
    • NS00010215
    • Stearic acid triglyceride
    • triacylglycerol
    • Glyceryl tristearate, >=99%
    • Propane-1,2,3-triyltristearate
    • AS-11714
    • TRISTEAROYLGLYCEROL
    • Stearin, tri-
    • beta-1,2,3-tri-octadecanoyl-glycerol
    • Q425640
    • AI3-01633
    • Tristealin
    • ?1,2,3-Tristearoyl Glycerol
    • Stearic acid triglycerin ester
    • 1-stearoyl-2-stearoyl-3-stearoyl-glycerol
    • P6OCJ2551R
    • DA-58754
    • AKOS015899779
    • Glycerol, trioctadecanoate
    • 1,2,3-trioctadecanoyl-glycerol
    • DTXSID8047503
    • D90727
    • CS-0092148
    • 1,2,3-trioctadecanoyl-sn-glycerol
    • Kemester 6000 (Salt/Mix)
    • 555-43-1
    • Stearoyl triglyceride
    • propane-1,2,3-triyl trioctadecanoate
    • trioctadecanoylglycerol
    • beta-tristearin (SSS)
    • Stearic triglyceride
    • EINECS 209-097-6
    • Octadecanoic acid, 1,1',1''-(1,2,3-propanetriyl) ester
    • Spezialfett 118
    • 2,3-Bis(stearoyloxy)propyl stearate #
    • FG33457
    • 209-097-6
    • Tristearin (Standard)
    • HY-127035R
    • MDL: MFCD00036230
    • Inchi: InChI=1S/C57H110O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h54H,4-53H2,1-3H3
    • InChI Key: DCXXMTOCNZCJGO-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 890.83000
  • Monoisotopic Mass: 890.83
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 63
  • Rotatable Bond Count: 56
  • Complexity: 886
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 25.2
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 78.9A^2

Experimental Properties

  • Color/Form: It is colorless crystal or powder. Odorless and sweet.
  • Density: d480 0.862
  • Melting Point: 66.0 to 74.0 deg-C
  • Boiling Point: 260 °C
  • Flash Point: 327 °C
  • Refractive Index: nD80 1.4385
  • PSA: 78.90000
  • LogP: 18.76910
  • Merck: 9756
  • Solubility: Soluble in hot alcohol, chloroform, benzene and carbon disulfide, insoluble in water, petroleum ether, ether and cool alcohol.

Tristearin Security Information

Tristearin Customs Data

  • HS CODE:2915709000
  • Customs Data:

    China Customs Code:

    2915709000

    Overview:

    2915709000. Palmitic acid and its salts and esters\Stearate\ester. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Content of stearic acid and palmitic acid

    Summary:

    2915709000. palmitic acid and its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Tristearin Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R003705-25g
Tristearin
555-43-1 80%
25g
¥67 2023-07-11
Chemenu
CM253634-1000g
Propane-1,2,3-triyl tristearate
555-43-1 97%
1000g
$*** 2023-05-30
Larodan
33-1800-13-1g
Tristearin
555-43-1 >99%
1g
€99.00 2025-03-07
MedChemExpress
HY-127035-1g
Tristearin
555-43-1 ≥98.0%
1g
¥100 2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
G810634-100g
Glycerol tristearate
555-43-1 99%
100g
¥4,800.00 2022-01-14
TRC
T886450-10g
Tristearin
555-43-1
10g
$515.00 2023-05-17
TRC
T886450-25g
Tristearin
555-43-1
25g
$1047.00 2023-05-17
SHANG HAI YUAN YE Biotechnology Co., Ltd.
S48334-25g
Glycerol tristearate
555-43-1 95%
25g
¥180.00 2021-09-02
Larodan
33-1800-12-500mg
Tristearin
555-43-1 >99%
500mg
€64.00 2025-03-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
G0212-250G
Tristearin
555-43-1 >80.0%(GC)
250g
¥740.00 2024-04-16

Additional information on Tristearin

Tristearin (CAS No. 555-43-1): A Versatile Triacylglyceride with Diverse Applications in Chemistry and Biomedicine

Tristearin (CAS No. 555-43-1), also known as glyceryl tristearate, is a long-chain triacylglyceride composed of three stearic acid molecules esterified to a glycerol backbone. This natural lipid compound exhibits unique physicochemical properties that make it indispensable across multiple industries. As a saturated fatty acid derivative, its high melting point (~69°C) and thermal stability render it particularly valuable in pharmaceutical formulations and food additives. Recent advancements in analytical techniques such as MALDI-TOF mass spectrometry have enabled precise characterization of its molecular structure, confirming its role as a key component in triglyceride-based drug delivery systems.

In biomedical research, tristearin has gained attention for its potential in sustained-release drug carriers. A 2023 study published in Nano Today demonstrated that nanostructured lipid carriers (NLCs) incorporating tristearin showed enhanced bioavailability of poorly soluble drugs like paclitaxel. The compound's ability to form solid lipid nanoparticles (SLNs) with controlled crystallinity allows for tunable drug release profiles, which is critical for chronic disease management. Researchers at MIT recently engineered tristearin-based hydrogels that exhibit pH-responsive swelling behavior, opening new avenues for targeted delivery in gastrointestinal applications.

The cosmetic industry leverages tristearin's emollient properties through its inclusion in skin care formulations. A comparative analysis by L'Oréal scientists revealed that topical application of tristearin-enriched creams improved skin barrier function by up to 40% compared to conventional emollients. This effect stems from the compound's ability to form lipid bilayers mimicking natural skin lipids, as evidenced by atomic force microscopy studies conducted at the University of Tokyo in 2022.

In food science, tristearin serves dual roles as both an emulsifier and texturizer. Its solid-state properties make it ideal for creating stable fat-based matrices in confectionery products. Recent innovations reported in the Journal of Food Engineering involve using tristearin to develop reduced-fat spreads with comparable mouthfeel to full-fat versions through microencapsulation techniques. These applications align with global trends toward healthier food formulations without compromising sensory qualities.

The compound's structural versatility extends into renewable energy research, where it is being investigated as a feedstock for biodiesel production.

The synthesis and purification of tristearin have been optimized through green chemistry approaches. Solid-phase synthesis methods developed at ETH Zurich achieve >98% purity using enzymatic catalysis without hazardous solvents. Such advancements address sustainability concerns while maintaining compliance with Good Manufacturing Practices (GMP) standards required for pharmaceutical-grade materials.

Ongoing research explores tristearin's potential in regenerative medicine through its use in 3D bioprinting scaffoldsnanoparticle-mediated gene delivery systemsanti-inflammatory nanocarrierstissue engineering constructsneuroprotective drug delivery platformswound healing hydrogelscosmeceutical nanovesiclesdietary supplement matricesbiodegradable packaging materialsenvironmental remediation agents.

The multifunctionality of tristearin (CAS No. 555-43-1) continues to drive interdisciplinary innovation across healthcare, cosmetics, and sustainable technologies. Its structural predictability combined with emerging application domains positions this compound at the forefront of translational research efforts aimed at addressing unmet clinical needs while advancing eco-friendly manufacturing practices.

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